Cas no 4534-19-4 (Bufa-20,22-dienolide,3-(acetyloxy)-14,15-dihydroxy-, (3b,5b,15a)-)

• Product Name: Bufa-20,22-dienolide,3-(acetyloxy)-14,15-dihydroxy-, (3b,5b,15a)-
• CAS No: 4534-19-4
• MF: C₂₆H₃₆O₆
• MW: 444.560448646545
• CID: 332505
• PubChem ID: 317280
• Update Time: 2025-04-19

Bufa-20,22-dienolide,3-(acetyloxy)-14,15-dihydroxy-, (3b,5b,15a)- Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,3-(acetyloxy)-14,15-dihydroxy-, (3b,5b,15a)-
• [14,15-dihydroxy-10,13-dimethyl-17-(6-oxopyran-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
• NSC248527
• DTXSID40311965
• 4534-19-4
• NSC-248527

• Inchi： 1S/C26H36O6/c1-15(27)32-18-8-10-24(2)17(12-18)5-6-20-19(24)9-11-25(3)21(13-22(28)26(20,25)30)16-4-7-23(29)31-14-16/h4,7,14,17-22,28,30H,5-6,8-13H2,1-3H3
• InChI Key： XFPUHZSRQDIMPV-UHFFFAOYSA-N
• SMILES： OC12C(CC(C3=COC(C=C3)=O)C1(C)CCC1C3(C)CCC(CC3CCC21)OC(C)=O)O

Computed Properties

• Exact Mass: 444.25128
• Monoisotopic Mass: 444.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 878
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 579.2°C at 760 mmHg
• Flash Point: 190.9°C
• Refractive Index: 1.587
• PSA: 93.06
• LogP: 3.78350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives